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Compound of Interest

Compound Name: 5-Methyl-1,3-benzodioxole

Cat. No.: B1360083

Technical Data for 5-Methyl-1,3-benzodioxole

Synonyms: 3,4-(Methylenedioxy)toluene, 4-Methyl-1,2-methylenedioxybenzene

This document provides core technical specifications for 5-Methyl-1,3-benzodioxole, a
compound often utilized as a chemical intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical industry.[1]

Molecular Properties

The fundamental molecular characteristics of 5-Methyl-1,3-benzodioxole are summarized in
the table below. These values are essential for stoichiometric calculations in synthetic
chemistry.
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Property Value

Molecular Formula CsHsO2[1][2][3]

Molecular Weight 136.15 g/mol [2][3]

Exact Mass 136.052429494 u[3]

Appearance Colorless to pale yellow liquid[1][3]
Density Approximately 1.2 g/cm3[1][3]
Boiling Point 193-200.4 °C[1][3][4]

CAS Number 7145-99-5[1]

Experimental Protocols & Signaling Pathways

Detailed, peer-reviewed experimental protocols for the synthesis or application of 5-Methyl-1,3-
benzodioxole are highly specific to individual research and development projects and are not
readily available in public-facing documents. Such protocols are typically found within
proprietary laboratory documentation or detailed in the supplementary materials of scientific
publications.

Similarly, 5-Methyl-1,3-benzodioxole is a building-block chemical. While it is a precursor for
compounds that may interact with biological signaling pathways, it is not typically itself an
active modulator of such pathways. Therefore, a meaningful signaling pathway diagram directly
involving this compound cannot be generated.

For drug development professionals and researchers, accessing detailed experimental data
would necessitate consulting specialized chemical synthesis databases, patent literature, or
academic journals focused on organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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